Cas no 1864955-32-7 (4-Cyclobutylpiperidine-4-carbonitrile)
4-Cyclobutylpiperidine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- EN300-3013546
- 4-cyclobutylpiperidine-4-carbonitrile
- 1864955-32-7
- 4-Cyclobutylpiperidine-4-carbonitrile
-
- MDL: MFCD32219755
- Inchi: 1S/C10H16N2/c11-8-10(9-2-1-3-9)4-6-12-7-5-10/h9,12H,1-7H2
- InChI Key: DVDHGIXTISMRQA-UHFFFAOYSA-N
- SMILES: N1CCC(C#N)(CC1)C1CCC1
Computed Properties
- Exact Mass: 164.131348519g/mol
- Monoisotopic Mass: 164.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 35.8Ų
4-Cyclobutylpiperidine-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3013546-0.05g |
4-cyclobutylpiperidine-4-carbonitrile |
1864955-32-7 | 95% | 0.05g |
$591.0 | 2023-09-06 | |
| Enamine | EN300-3013546-0.1g |
4-cyclobutylpiperidine-4-carbonitrile |
1864955-32-7 | 95% | 0.1g |
$771.0 | 2023-09-06 | |
| Enamine | EN300-3013546-0.25g |
4-cyclobutylpiperidine-4-carbonitrile |
1864955-32-7 | 95% | 0.25g |
$1099.0 | 2023-09-06 | |
| Enamine | EN300-3013546-0.5g |
4-cyclobutylpiperidine-4-carbonitrile |
1864955-32-7 | 95% | 0.5g |
$1733.0 | 2023-09-06 | |
| Enamine | EN300-3013546-1.0g |
4-cyclobutylpiperidine-4-carbonitrile |
1864955-32-7 | 95% | 1g |
$2221.0 | 2023-06-02 | |
| Enamine | EN300-3013546-2.5g |
4-cyclobutylpiperidine-4-carbonitrile |
1864955-32-7 | 95% | 2.5g |
$4355.0 | 2023-09-06 | |
| Enamine | EN300-3013546-5.0g |
4-cyclobutylpiperidine-4-carbonitrile |
1864955-32-7 | 95% | 5g |
$6441.0 | 2023-06-02 | |
| Enamine | EN300-3013546-10.0g |
4-cyclobutylpiperidine-4-carbonitrile |
1864955-32-7 | 95% | 10g |
$9550.0 | 2023-06-02 | |
| Enamine | EN300-3013546-1g |
4-cyclobutylpiperidine-4-carbonitrile |
1864955-32-7 | 95% | 1g |
$2221.0 | 2023-09-06 | |
| Enamine | EN300-3013546-5g |
4-cyclobutylpiperidine-4-carbonitrile |
1864955-32-7 | 95% | 5g |
$6441.0 | 2023-09-06 |
4-Cyclobutylpiperidine-4-carbonitrile Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 4-Cyclobutylpiperidine-4-carbonitrile
Chemical Profile of 4-Cyclobutylpiperidine-4-carbonitrile (CAS No. 1864955-32-7)
4-Cyclobutylpiperidine-4-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1864955-32-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered heterocyclic ring containing one nitrogen atom, which is further substituted with a cyclobutyl group and a nitrile functional group at the 4-position. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.
The nitrile group present in 4-Cyclobutylpiperidine-4-carbonitrile contributes to its reactivity and versatility in synthetic chemistry. Nitriles are known for their ability to undergo various transformations, including hydrolysis to carboxylic acids, reduction to primary amines, and cycloaddition reactions, which are pivotal in constructing complex molecular architectures. These properties make the compound a useful building block for designing molecules with specific pharmacological activities.
The cyclobutyl moiety appended to the piperidine ring introduces steric and electronic effects that can influence the compound's biological behavior. Piperidine derivatives are widely recognized for their role in drug development due to their favorable pharmacokinetic properties and ability to interact with biological targets such as enzymes and receptors. The incorporation of a cyclobutyl group can modulate the binding affinity and selectivity of drug candidates, making it an attractive feature for medicinal chemists.
In recent years, there has been growing interest in exploring the potential of 4-Cyclobutylpiperidine-4-carbonitrile in the context of modern drug discovery. Its structural motif has been leveraged in the design of compounds targeting various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and oncology. For instance, studies have demonstrated its utility in generating novel scaffolds that exhibit inhibitory activity against enzymes involved in neurodegenerative diseases.
One notable application of 4-Cyclobutylpiperidine-4-carbonitrile is its use as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes and are implicated in a wide range of diseases. The ability to disrupt these interactions with small molecules has opened new avenues for therapeutic intervention. The compound's unique structural framework allows for fine-tuning of binding properties, enabling the development of highly specific inhibitors.
Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 4-Cyclobutylpiperidine-4-carbonitrile interacts with biological targets. These tools have been instrumental in predicting binding modes and optimizing lead compounds for improved efficacy and reduced toxicity. The integration of experimental data with computational insights has provided a more holistic view of the compound's potential as a pharmacophore.
The synthesis of 4-Cyclobutylpiperidine-4-carbonitrile involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include cyclization reactions to form the piperidine ring, followed by functional group modifications to introduce the cyclobutyl and nitrile groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on a larger scale.
From a medicinal chemistry perspective, 4-Cyclobutylpiperidine-4-carbonitrile serves as a testament to the importance of structural diversity in drug discovery. Its combination of functional groups offers multiple opportunities for derivatization, allowing chemists to explore a wide spectrum of biological activities. This flexibility is crucial for identifying novel therapeutic entities that meet stringent criteria for efficacy, safety, and pharmacokinetic profiles.
The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly utilizing specialized intermediates like 4-Cyclobutylpiperidine-4-carbonitrile to accelerate their drug development pipelines. Its predictable reactivity and compatibility with various synthetic protocols make it an indispensable tool in modern medicinal chemistry laboratories.
In conclusion, 4-Cyclobutylpiperidine-4-carbonitrile (CAS No. 1864955-32-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in shaping the future of drug discovery and development.
1864955-32-7 (4-Cyclobutylpiperidine-4-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)